1-{5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}-5-methyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-[5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl]-5-methylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C18H12FN5O3/c1-10-14(18(25)26)9-21-24(10)15-7-4-12(8-20-15)17-22-16(23-27-17)11-2-5-13(19)6-3-11/h2-9H,1H3,(H,25,26)
• InChI Key: MBUHBSFZNZCXIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=NC=C(C=C2)C3=NC(=NO3)C4=CC=C(C=C4)F)C(=O)O
• Molecular Formula: C18H12FN5O3
• Molecular Weight: 365.3 g/mol

Description

1-{5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}-5-methyl-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C18H12FN5O3 and its molecular weight is 365.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-{5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}-5-methyl-1H-pyrazole-4-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-{5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}-5-methyl-1H-pyrazole-4-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Aurora Kinase Inhibition and Cancer Treatment

Compounds structurally similar to 1-{5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl}-5-methyl-1H-pyrazole-4-carboxylic acid have been shown to inhibit Aurora A kinase, suggesting potential use in cancer treatment (ロバート ヘンリー，ジェームズ, 2006).

Optical Properties in Heterocyclic Compounds

Research indicates that derivatives of this compound exhibit unique optical properties, such as fluorescence and UV-vis absorption, which could be relevant in material science and spectroscopy applications (Yan-qing Ge et al., 2014).

Antimicrobial and Antimycobacterial Activity

Studies have demonstrated that certain derivatives show antimicrobial and antimycobacterial activities, suggesting potential applications in developing new antibiotics or treatments for bacterial infections (.. R.V.Sidhaye et al., 2011).

Antifungal and Antibacterial Properties

Some derivatives exhibit potent antibacterial and antifungal activities, indicating potential use in pharmaceuticals targeting resistant strains of bacteria and fungi (N. Desai et al., 2016).

Xanthine Oxidase Inhibitory Activity

Research has shown that certain derivatives of this compound have xanthine oxidase inhibitory activity, which could be significant in the treatment of gout or related conditions (De-Qiang Qi et al., 2015).

Crystal Structure and Reactivity

Studies on the crystal structure and reactivity of these compounds contribute to our understanding of their chemical properties, which is crucial for their application in various fields, including material science and drug design (Wan-Sin Loh et al., 2013).

Antioxidant Properties

Some derivatives have been found to possess antioxidant properties, indicating potential use in pharmaceuticals or as dietary supplements (F. Bassyouni et al., 2012).

Mechanism of Action

Target of Action

The compound, also known as “1-[5-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyridin-2-yl]-5-methylpyrazole-4-carboxylic acid”, is a potassium ion (K+) competitive acid blocker (P-CAB) . It primarily targets the H+―K+―ATPase enzyme (proton pump) , which is responsible for the final step in the secretion of gastric acid in the stomach’s parietal cells .

Mode of Action

The compound inhibits the binding of potassium ions to the H+―K+―ATPase enzyme . This inhibition terminates the secretion of gastric acid prematurely, resulting in a powerful and sustained suppression of gastric acid secretion .

Biochemical Pathways

The compound affects the gastric acid secretion pathway . By inhibiting the H+―K+―ATPase enzyme, it disrupts the exchange of H+ ions (protons) with K+ ions, a process that is crucial for the production of gastric acid . The downstream effect is a decrease in the acidity of the stomach, which can help in the treatment of conditions like gastroesophageal reflux disease (GERD) and peptic ulcers.

Result of Action

The primary molecular effect of the compound’s action is the inhibition of the H+―K+―ATPase enzyme . This leads to a decrease in gastric acid secretion, reducing the acidity of the stomach. The cellular effects would include changes in the parietal cells of the stomach, which are responsible for producing gastric acid.